dendrobacillin

• CAS No.: 11104-30-6
• Molecular Formula: C23H15ClN9Na3O10S3
• Synonyms: dendrobacillin

Description

Dendrobacillin is a microbial insecticide derived from the bacterium Bacillus thuringiensis (Bt), specifically the subspecies isolated from the Siberian silkworm Dendrolimus superans sibiricus . Developed in the Soviet Union, it was initially deployed in forestry to protect vast Siberian ecosystems from lepidopteran pests while minimizing chemical pesticide use . Its application later expanded to agriculture, targeting pests like cotton bollworms (Helicoverpa armigera), Colorado potato beetles, and alfalfa leaf weevils . The formulation consists of Bt spores and endotoxins (e.g., Cry proteins), which disrupt insect midgut cells upon ingestion, leading to larval mortality within 7–13 days .

Comparison with Similar Compounds

Comparison with Similar Compounds

Dendrobacillin belongs to a broader class of microbial insecticides. Key comparisons with similar compounds are outlined below:

Active Ingredients and Target Pests

Compound	Microbial Source	Target Pests	Key Regions/Applications
Dendrobacillin	Bacillus thuringiensis subspecies	Lepidoptera (e.g., Siberian silkworm, cotton bollworm)	Forestry (USSR), agriculture (Uzbekistan)
Entobacterin-3	Bacillus thuringiensis	Lepidoptera, coleopteran larvae	USSR, integrated pest management
Bitoxibacillin	Bacillus thuringiensis var. israelensis	Lepidoptera, mosquitoes, Colorado potato beetle	Global, including Uzbekistan
Boverin	Beauveria bassiana (fungus)	Ticks (Boophilus microplus), coleopterans	Brazil, tick control in livestock
Lepidocide	Bacillus thuringiensis var. kurstaki	Lepidoptera (e.g., cabbage moth, codling moth)	Horticulture, orchards

Efficacy and Application

• Dendrobacillin : At 1×10⁷ spores/mL, it achieved 32–47% larval mortality on day 7 and 85–100% by day 13 in field trials against Colorado potato beetles . Applied via aerial spraying in forestry and foliar treatments in agriculture .
• Boverin : In vitro tests showed 747 and 986 fungal isolates caused 70–90% mortality in engorged female ticks (Boophilus microplus) within 10 days .
• Bittoxibacillin : Demonstrated 95% efficacy against cotton bollworm larvae at 2–3 kg/ha in Uzbekistan .

Limitations and Notes

• Historical Context : Early studies (pre-1990s) on Dendrobacillin reflect outdated production methods, such as challenges in scaling due to bacteriophage contamination .
• Regional Specificity : Efficacy varies with Bt subspecies; Dendrobacillin’s strain is optimized for Siberian pests, whereas Dipel (Bt var. kurstaki) targets broader lepidopterans .